- Asymmetric Lewis acid organocatalysis of the Diels-Alder reaction by a silylated C-H acid, Science (Washington, 2016, 351(6276), 949-952
Cas no 908338-44-3 ((S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol)
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol is a highly functionalized diol compound with unique structural features. It exhibits exceptional thermal stability and chemical inertness, making it suitable for applications requiring resistance to degradation. Its symmetrical structure facilitates precise control in synthetic reactions, offering increased yield and purity in the production of specialized organic compounds.
908338-44-3 structure
Product Name:(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol
CAS No:908338-44-3
MF:C50H58O2
MW:690.994334697723
MDL:MFCD11045378
CID:995151
PubChem ID:329761305
Update Time:2025-06-20
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3,3??-Bis[2,4,6-tris(1-methylethyl)phenyl]-1,1??-binaphthalene-2,2??-diol
- (S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol
- (S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-bi-2-naphthol
- 3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol
- (S)-3,3′-Bis(2,4,6-triisopropylphenyl)-1,1′-bi-2-naphthol
- (1S)-3,3′-Bis[2,4,6-tris(1-methylethyl)phenyl][1,1′-binaphthalene]-2,2′-diol (ACI)
- (S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol
-
- MDL: MFCD11045378
- Inchi: 1S/C50H58O2/c1-27(2)35-23-39(29(5)6)45(40(24-35)30(7)8)43-21-33-17-13-15-19-37(33)47(49(43)51)48-38-20-16-14-18-34(38)22-44(50(48)52)46-41(31(9)10)25-36(28(3)4)26-42(46)32(11)12/h13-32,51-52H,1-12H3
- InChI Key: BCAHCEFAVPAFSH-UHFFFAOYSA-N
- SMILES: OC1C(C2C3C(=CC=CC=3)C=C(C3C(C(C)C)=CC(C(C)C)=CC=3C(C)C)C=2O)=C2C(C=CC=C2)=CC=1C1C(C(C)C)=CC(C(C)C)=CC=1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 52
- Rotatable Bond Count: 9
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KQ319-50mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol |
908338-44-3 | 98% | 50mg |
598.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KQ319-200mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol |
908338-44-3 | 98% | 200mg |
2216.0CNY | 2021-07-15 | |
| TRC | S108870-50mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
908338-44-3 | 50mg |
$ 620.00 | 2022-06-02 | ||
| TRC | S108870-100mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
908338-44-3 | 100mg |
$ 1025.00 | 2022-06-02 | ||
| TRC | S108870-250mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol |
908338-44-3 | 250mg |
$ 2050.00 | 2022-06-02 | ||
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0045-100mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol |
908338-44-3 | 98%,99%e.e. | 100mg |
¥1527.3 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0045-250mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol |
908338-44-3 | 98%,99%e.e. | 250mg |
¥3150.0 | 2024-07-19 | |
| Apollo Scientific | OR340007-250mg |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol |
908338-44-3 | 98% | 250mg |
£59.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S93540-250mg |
(1S)-3,3'-Bis[2,4,6-tris(1-methylethyl)phenyl][1,1'-binaphthalene]-2,2'-diol... |
908338-44-3 | 250mg |
¥5746.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S93540-100mg |
(1S)-3,3'-Bis[2,4,6-tris(1-methylethyl)phenyl][1,1'-binaphthalene]-2,2'-diol... |
908338-44-3 | 100mg |
¥2786.0 | 2021-09-04 |
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Toluene ; 60 min, 200 psi, 100 °C
Reference
- Synthesis of Chiral 3,3'-Disubstituted (S)-BINOL Derivatives via the Kumada and Suzuki Coupling and Their Antibacterial Activity, Russian Journal of General Chemistry, 2020, 90(8), 1507-1517
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide , Tris(dibenzylideneacetone)dipalladium , CataCXium A Solvents: Toluene ; 25 °C; 4 - 5 h, 100 °C; 100 °C → 5 °C
1.2 Reagents: Water ; 5 °C
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ; 15 min, 5 - 8 °C; 8 °C → 25 °C; 4 h, 25 °C
1.4 Reagents: Water ; 1 - 2 h, 3 - 5 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 25 °C
1.2 Reagents: Water ; 5 °C
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ; 15 min, 5 - 8 °C; 8 °C → 25 °C; 4 h, 25 °C
1.4 Reagents: Water ; 1 - 2 h, 3 - 5 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 25 °C
Reference
- Convenient, Large-Scale Synthesis of (S)-TRIP Using Suzuki Cross-Coupling Conditions, Organic Process Research & Development, 2022, 26(1), 165-173
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Raw materials
- (1S)-[1,1'-Binaphthalene]-2,2'-diol
- 2,4,6-Triisopropylbenzeneboronic Acid
- (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Preparation Products
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:908338-44-3)(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol
Order Number:A1062807
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:59
Price ($):258.0/980.0
Email:sales@amadischem.com
(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
908338-44-3 ((S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol) Related Products
- 108695-35-8(1-Naphthalenol, 4-(1-methylethyl)-2,3-diphenyl-)
- 173300-91-9(Phenol, 3-ethyl-2-(1-naphthalenyl)-)
- 77897-03-1(2-ethyl-2'-hydroxybiphenyl)
- 16085-05-5(3,3',5,5'-Tetra-t-butylbiphenol)
- 629645-71-2([1,1'-BINAPHTHALENE]-2,2'-DIOL, 3,3'-BIS[2,6-BIS(1-METHYLETHYL)PHENYL]-)
- 918151-41-4(5-Methyl-2'-(propan-2-yl)[1,1'-biphenyl]-2-ol)
- 247123-09-7((S)-3,3'-Bis(2,4,6-triisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol)
- 105071-80-5([1,1'-Biphenyl]-2-ol, 4,6-bis(1,1-dimethylethyl)-)
- 105071-79-2
- 685108-73-0([1,1'-BIPHENYL]-2,2'-DIOL, 4,4'-BIS(1,1-DIMETHYLETHYL)-6,6'-DIMETHYL-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:908338-44-3)(S)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthalene-2,2'-diol
Purity:99%/99%
Quantity:1g/5g
Price ($):258.0/980.0